2-Amino-5-(2,3-dimethylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-amino-5-(2,3-dimethylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H14N2O2/c1-8-4-3-5-10(9(8)2)12-7-16-13(15)6-11(12)14(17)18/h3-7H,1-2H3,(H2,15,16)(H,17,18)
• InChI Key: FEXGVYZYIHCNFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CN=C(C=C2C(=O)O)N)C
• Molecular Formula: C14H14N2O2
• DSSTOX Substance ID: DTXSID70687044
• Molecular Weight: 242.27 g/mol
• CAS RN: 1261988-59-3

Description

2-Amino-5-(2,3-dimethylphenyl)isonicotinic acid, also known as 2-Amino-5-isonicotinyl-2,3-dimethylphenol (AINS), is a synthetic compound that has been extensively studied for its potential applications in scientific research. AINS is a white crystalline solid with a molecular weight of 246.3 g/mol and a melting point of 140-142°C. It has been used in a variety of laboratory experiments, including those related to biochemistry and physiology.

Mechanism of Action

AINS is believed to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for breaking down the neurotransmitter acetylcholine. AINS binds to the active site of AChE, which prevents the enzyme from breaking down acetylcholine. This results in an increase in the amount of acetylcholine in the synaptic cleft, which can lead to an increase in synaptic transmission.
Biochemical and Physiological Effects
AINS has been found to have a variety of biochemical and physiological effects, including an increase in the release of neurotransmitters, an increase in the activity of enzymes, and an increase in the activity of calcium channels. AINS has also been found to increase the release of dopamine, which is a neurotransmitter involved in reward and pleasure. In addition, AINS has been found to increase the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

AINS has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. It is also relatively stable and can be stored for a long period of time. Additionally, AINS is a potent inhibitor of AChE, which makes it useful for studying the effects of drugs on the central nervous system.
However, there are some limitations to using AINS in laboratory experiments. For example, AINS is not very soluble in water, which can make it difficult to use in some experiments. In addition, AINS is not very selective and can inhibit other enzymes in addition to AChE.

Future Directions

There are several potential directions for future research involving AINS. For example, further research could be conducted to explore the effects of AINS on other enzymes and neurotransmitters. In addition, researchers could study the effects of AINS on other physiological processes, such as cell signaling and gene expression. Finally, researchers could investigate the potential of AINS as a drug for the treatment of neurological disorders.

Synthesis Methods

AINS can be synthesized from the reaction of 2-bromo-5-methylphenol with isonicotinic acid in the presence of potassium carbonate as a base. The reaction is carried out in an aqueous solution at a temperature of 60-65°C. The product is then isolated by filtration and crystallized from aqueous ethanol.

Scientific Research Applications

AINS has been used in a variety of scientific research applications, including the study of the effects of drugs on the central nervous system, the study of enzyme inhibition, and the study of the pharmacokinetics of drugs. It has also been used in the study of the effects of environmental pollutants on the nervous system. In addition, AINS has been used in the study of the effects of drugs on the cardiovascular system.